Deep cavitand vesicles – multicompartmental hosts†

Chemical Communications Pub Date: 2012-07-30 DOI: 10.1039/C2CC34065H

Abstract

The synthesis and characterization of vesicles assembled from deep cavitands in water is reported. These vesicles act as hosts for three different types of guests: the cavitands bind small guest molecules, the bilayer attracts larger hydrophobic guests and the inner aqueous compartment contains hydrophilic molecules.

Graphical abstract: Deep cavitand vesicles – multicompartmental hosts
Deep cavitand vesicles – multicompartmental hosts†
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